1. Home
  2. Product
  3. Reference Standards
  4. Valdecoxib Dimer
Valdecoxib Dimer Valdecoxib Dimer
Brand Name: Vulcanchem
CAS No.: 1373038-60-8
VCID: VC0134309
InChI: InChI=1S/C32H25N3O6S2/c1-21-29(31(33-40-21)25-9-5-3-6-10-25)23-13-17-27(18-14-23)42(36,37)35-43(38,39)28-19-15-24(16-20-28)30-22(2)41-34-32(30)26-11-7-4-8-12-26/h3-20,35H,1-2H3
SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)NS(=O)(=O)C4=CC=C(C=C4)C5=C(ON=C5C6=CC=CC=C6)C
Molecular Formula: C32H25N3O6S2
Molecular Weight: 611.687

Valdecoxib Dimer

CAS No.: 1373038-60-8

Reference Standards

VCID: VC0134309

Molecular Formula: C32H25N3O6S2

Molecular Weight: 611.687

Valdecoxib Dimer - 1373038-60-8

CAS No. 1373038-60-8
Product Name Valdecoxib Dimer
Molecular Formula C32H25N3O6S2
Molecular Weight 611.687
IUPAC Name 4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)-N-[4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)phenyl]sulfonylbenzenesulfonamide
Standard InChI InChI=1S/C32H25N3O6S2/c1-21-29(31(33-40-21)25-9-5-3-6-10-25)23-13-17-27(18-14-23)42(36,37)35-43(38,39)28-19-15-24(16-20-28)30-22(2)41-34-32(30)26-11-7-4-8-12-26/h3-20,35H,1-2H3
Standard InChIKey FDUYPVXQEAKTGG-UHFFFAOYSA-N
SMILES CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)NS(=O)(=O)C4=CC=C(C=C4)C5=C(ON=C5C6=CC=CC=C6)C
Synonyms N-[4-(5-Methyl-3-phenyl-4-isoxazolyl)benzenesulfonyl]-4-(5-methyl-3-phenyl-4-isoxazolyl)benzenesulfonamide; Valdecoxib Impurity B;
PubChem Compound 56955675
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19